molecular formula C12H15NO5 B2606211 Tert-butyl 4-methoxy-3-nitrobenzoate CAS No. 1260876-28-5

Tert-butyl 4-methoxy-3-nitrobenzoate

Cat. No. B2606211
CAS RN: 1260876-28-5
M. Wt: 253.254
InChI Key: MOJRQGBDWXRYOX-UHFFFAOYSA-N
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Description

  • Purity : 95%

Synthesis Analysis

The synthesis of this compound involves the Claisen condensation reaction between methyl 4-tert-butylbenzoate and 4-methoxyacetophenone . This reaction leads to the formation of avobenzone , which is commonly used as an ingredient in sunscreen products .


Molecular Structure Analysis

The molecular structure of Tert-butyl 4-methoxy-3-nitrobenzoate consists of a benzene ring with a tert-butyl group, a methoxy group, and a nitro group attached. The tert-butyl group provides steric hindrance, affecting its reactivity and stability .


Chemical Reactions Analysis

This compound can participate in various chemical reactions, including esterification, hydrolysis, and nucleophilic substitution. Its reactivity is influenced by the electron-withdrawing nitro group and the bulky tert-butyl substituent .


Physical And Chemical Properties Analysis

  • InChI Code : 1S/C12H15NO5/c1-12(2,3)18-11(14)8-5-6-9(13(15)16)10(7-8)17-4/h5-7H,1-4H3

Mechanism of Action

Tert-butyl 4-methoxy-3-nitrobenzoate is primarily used as a UV absorber in sunscreens. It absorbs UV radiation, preventing skin damage caused by exposure to sunlight. Its mechanism involves absorbing UVB and UVA rays, thereby protecting the skin from harmful effects .

Safety and Hazards

  • MSDS : Material Safety Data Sheet is available for reference .

properties

IUPAC Name

tert-butyl 4-methoxy-3-nitrobenzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15NO5/c1-12(2,3)18-11(14)8-5-6-10(17-4)9(7-8)13(15)16/h5-7H,1-4H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MOJRQGBDWXRYOX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)C1=CC(=C(C=C1)OC)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15NO5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

253.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tert-butyl 4-methoxy-3-nitrobenzoate

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